Cas no 416860-47-4 (Pyrazolo[1,5-a]pyrimidine, 2-cyclopropyl-7-(trifluoromethyl)-)

2-Cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with a cyclopropyl group at the 2-position and a trifluoromethyl group at the 7-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The cyclopropyl moiety enhances metabolic stability, while the trifluoromethyl group improves lipophilicity and bioavailability. Its rigid scaffold is conducive to the development of bioactive molecules, particularly in kinase inhibition and receptor modulation. The compound's synthetic versatility allows for further functionalization, enabling tailored applications in drug discovery and material science. High purity and well-defined characterization ensure reliability for research and industrial use.

Pyrazolo[1,5-a]pyrimidine, 2-cyclopropyl-7-(trifluoromethyl)- structure

416860-47-4 structure

Product Name:Pyrazolo[1,5-a]pyrimidine, 2-cyclopropyl-7-(trifluoromethyl)-

CAS No:416860-47-4

MF:C₁₀H₈F₃N₃

MW:227.185832023621

CID:3979303

PubChem ID:11229895

Update Time:2025-06-07

Pyrazolo[1,5-a]pyrimidine, 2-cyclopropyl-7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Pyrazolo[1,5-a]pyrimidine, 2-cyclopropyl-7-(trifluoromethyl)-
- DTXSID801182354
- 2-cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
- 416860-47-4
- Inchi： 1S/C10H8F3N3/c11-10(12,13)8-3-4-14-9-5-7(6-1-2-6)15-16(8)9/h3-6H,1-2H2
- InChI Key： MIDRTCBNFUTJDG-UHFFFAOYSA-N
- SMILES： C12=CC(C3CC3)=NN1C(C(F)(F)F)=CC=N2

Computed Properties

Exact Mass: 227.06703175Da
Monoisotopic Mass: 227.06703175Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 30.2Å²

Pyrazolo[1,5-a]pyrimidine, 2-cyclopropyl-7-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1735631-1g	2-Cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine	416860-47-4	98%	1g	￥7307.00	2024-05-14